Cas no 156731-58-7 (Aspartic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 4-ethyl 1-methyl ester)
156731-58-7 structure
Product Name:Aspartic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 4-ethyl 1-methyl ester
CAS No:156731-58-7
MF:C12H21NO6
MW:275.2982442379
CID:107570
PubChem ID:15236593
Update Time:2025-04-18
Aspartic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 4-ethyl 1-methyl ester Chemical and Physical Properties
Names and Identifiers
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- Aspartic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 4-ethyl 1-methyl ester
- 2-TERT-BUTOXYCARBONYLAMINO-SUCCINIC ACID 4-ETHYL ESTER 1-METHYL ESTER
- DTXSID201192802
- 4-Ethyl 1-methyl N-[(1,1-dimethylethoxy)carbonyl]aspartate
- 4-O-Ethyl 1-O-methyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate
- 156731-58-7
-
- Inchi: 1S/C12H21NO6/c1-6-18-9(14)7-8(10(15)17-5)13-11(16)19-12(2,3)4/h8H,6-7H2,1-5H3,(H,13,16)
- InChI Key: ZIZXKQNCOWTDRH-UHFFFAOYSA-N
- SMILES: O(C(NC(C(=O)OC)CC(=O)OCC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 275.13700
- Monoisotopic Mass: 275.13688739g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 90.9Ų
Experimental Properties
- PSA: 90.93000
- LogP: 1.39680
Aspartic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 4-ethyl 1-methyl ester Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
156731-58-7 (Aspartic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 4-ethyl 1-methyl ester) Related Products
- 73821-95-1((S)-2-((tert-Butoxycarbonyl)amino)-4-(cyclohexyloxy)-4-oxobutanoic acid)
- 59768-74-0(Boc-Asp(OMe)-OH)
- 62396-48-9((tert-Butoxycarbonyl)-D-aspartic acid)
- 34582-32-6((S)-4-(tert-Butoxy)-3-((tert-butoxycarbonyl)amino)-4-oxobutanoic acid)
- 13726-84-6(Boc-Glu(OtBu)-OH)
- 24277-39-2(Boc-Glu-OtBu)
- 73821-97-3(Boc-L-Glu(OcHx)-OH)
- 13726-67-5(Boc-Asp-OH)
- 41088-86-2(Boc-L-Homoserine)
- 1676-90-0(Boc-Asp(OtBu)-OH)
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